Cas no 2034495-70-8 (1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea)

• Product Name: 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea
• CAS No: 2034495-70-8
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 5351054
• Update Time: 2025-06-13

1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea
• 1-(2-hydroxy-3-methoxy-2-phenylpropyl)-3-thiophen-2-ylurea
• 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea

• Inchi： 1S/C15H18N2O3S/c1-20-11-15(19,12-6-3-2-4-7-12)10-16-14(18)17-13-8-5-9-21-13/h2-9,19H,10-11H2,1H3,(H2,16,17,18)
• InChI Key： MJYPMGSSYGBERN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC(COC)(C1C=CC=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 337
• XLogP3: 1.5
• Topological Polar Surface Area: 98.8

Additional information on 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea (CAS No. 2034495-70-8)

1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea, identified by its CAS number 2034495-70-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a hydroxy-methoxy-phenylpropyl moiety with a thiophene-urea group, making it a subject of interest for its potential applications in drug development and material science. Researchers are particularly intrigued by its hydrogen-bonding capabilities and structural versatility, which could pave the way for novel therapeutic agents.

The compound's synthetic pathway and physicochemical properties have been extensively studied to optimize its yield and purity. With a molecular weight of 306.37 g/mol, 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea exhibits moderate solubility in polar organic solvents, which is critical for its formulation in various research applications. Its melting point and stability under different pH conditions are also key parameters that researchers consider when designing experiments involving this compound.

In recent years, the demand for urea derivatives like this compound has surged due to their role in enzyme inhibition and receptor modulation. For instance, the thiophene ring in its structure is known to interact with biological targets, making it a promising candidate for anti-inflammatory and antioxidant applications. This aligns with current trends in personalized medicine and targeted drug delivery systems, where precise molecular interactions are crucial.

From an industrial perspective, CAS 2034495-70-8 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. This focus on sustainability resonates with global initiatives to minimize the environmental impact of chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its urea-thiophene hybrid structure could contribute to the development of organic semiconductors or sensors, given the electron-rich nature of the thiophene ring. Such applications are highly relevant in the era of flexible electronics and wearable technology, which dominate contemporary scientific discourse.

For those searching about how to synthesize 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea, recent literature highlights the use of microwave-assisted reactions and solid-phase synthesis as efficient methods. These techniques not only improve yield but also align with the growing demand for time-efficient and cost-effective chemical processes. Additionally, the compound's spectroscopic characterization (e.g., NMR, IR, and MS data) is well-documented, aiding in its identification and quality control.

In summary, 1-(2-Hydroxy-3-methoxy-2-phenylpropyl)-3-(thiophen-2-yl)urea (CAS No. 2034495-70-8) represents a multifaceted compound with broad applicability in pharmaceuticals, material science, and sustainable chemistry. Its unique structural features and functional groups make it a valuable subject for ongoing research, particularly in addressing modern challenges like drug discovery and environmentally friendly synthesis. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in innovative research endeavors.